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Compound of Interest

Compound Name: Repaglinide M2-D5
Cat. No.: B12374705
Get Quote
\ J

Technical Support Center: Repaglinide M2-D5

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability of Repaglinide M2-D5 in solution
and during storage.

Frequently Asked Questions (FAQS)
Q1: What are the recommended storage conditions for solid Repaglinide M2-D5?

Al: For long-term stability, solid Repaglinide M2-D5 should be stored at -20°C, where it is
stable for at least three years.[1] It can also be stored at 4°C for up to two years.[1]

Q2: How should | prepare and store stock solutions of Repaglinide M2-D5?

A2: Stock solutions are typically prepared in solvents like DMSO, DMF, or ethanol.[1][2] For
optimal stability, it is recommended to aliquot the stock solution after preparation and store it at
-80°C to prevent degradation from repeated freeze-thaw cycles.[1]

Q3: What is the stability of Repaglinide M2-D5 in a prepared stock solution?
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A3: The stability of Repaglinide M2-D5 in solution is dependent on the storage temperature.
When stored at -80°C, the solution is stable for up to 6 months. If stored at -20°C, it should be
used within 1 month.

Q4: In which solvents is Repaglinide M2-D5 soluble?

A4: Repaglinide M2-D5 is soluble in DMSO (= 50 mg/mL), DMF (30 mg/mL), and Ethanol (25
mg/mL). It is important to note that hygroscopic DMSO can significantly impact the solubility, so
using a freshly opened vial is recommended.

Stability Data Summary

Storage . ..
Compound Form Duration Stability
Temperature
Repaglinide M2-
Powder -20°C 3 years Stable
D5
Repaglinide M2-
Powder 4°C 2 years Stable
D5
Repaglinide M2-
DS In Solvent -80°C 6 months Stable
Repaglinide M2- Use within 1
In Solvent -20°C 1 month
D5 month

Troubleshooting Guide

Issue 1: Unexpected Degradation of Repaglinide M2-D5 in Solution

o Possible Cause 1: Improper Storage Temperature. Storing solutions at temperatures warmer
than recommended (-20°C instead of -80°C) can accelerate degradation.

o Solution: Always store stock solutions at -80°C for long-term use. For short-term use,
-20°C is acceptable for up to one month.

o Possible Cause 2: Repeated Freeze-Thaw Cycles. Multiple freeze-thaw cycles can lead to
the degradation of the compound.
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o Solution: Aliquot the stock solution into single-use vials after preparation to avoid repeated
temperature cycling.

o Possible Cause 3: Exposure to Acidic or Oxidative Conditions. Repaglinide is known to be
sensitive to acidic and oxidative environments, which can lead to significant degradation.

o Solution: Ensure that the solvent and any buffers used are free from acidic contaminants
and oxidative agents. Prepare solutions fresh when possible.

Issue 2: Inconsistent Analytical Results in Stability Studies

o Possible Cause 1: Non-validated Analytical Method. The analytical method may not be
stability-indicating, meaning it cannot distinguish between the intact drug and its degradation
products.

o Solution: Develop and validate a stability-indicating HPLC or LC-MS method. This involves
stress testing the compound to generate degradation products and ensuring the method
can resolve these from the parent compound.

o Possible Cause 2: Inappropriate Solvent for Analysis. The choice of diluent for analysis can
affect the stability and chromatography of the compound.

o Solution: A common diluent for Repaglinide analysis is a mixture of acetonitrile and water
(e.g., 70:30 v/v). Ensure the analyte is soluble and stable in the chosen mobile phase or
diluent.

Experimental Protocols
Protocol: Stability-Indicating HPLC-UV Method for Repaglinide M2-D5

This protocol provides a general framework for assessing the stability of Repaglinide M2-D5.
Method optimization and validation are required.

o Preparation of Standard Solution:

o Accurately weigh and dissolve Repaglinide M2-D5 in a suitable solvent (e.g., methanol or
acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).
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o Prepare working standard solutions by diluting the stock solution with the mobile phase to
a suitable concentration range for analysis (e.g., 2-70 pg/mL).

o Chromatographic Conditions (Example):

o

Column: C18 reverse-phase column (e.g., Agilent XDB C-18).

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 20 mM
ammonium acetate) and an organic solvent (e.g., acetonitrile).

o Flow Rate: 1.0 mL/min.
o Detection Wavelength: UV detection at 244 nm or 281.2 nm.
o Injection Volume: 10-20 pL.

o Forced Degradation Study:

o To demonstrate the stability-indicating nature of the method, subject the Repaglinide M2-
D5 solution to stress conditions as per ICH guidelines (Q1A R2).

Acid Hydrolysis: 0.1 M HCI at 70°C.

Base Hydrolysis: 0.1 M NaOH at 70°C.

Oxidative Degradation: 3% H202 at 70°C.

Thermal Degradation: Heat the solid compound or solution.

Photolytic Degradation: Expose the solution to UV light.

o Analyze the stressed samples by the developed HPLC method to identify and separate
degradation products from the parent peak.

 Stability Study:

o Prepare a solution of Repaglinide M2-D5 in the desired solvent system.
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o Store aliquots of the solution at the intended storage conditions (e.g., -80°C, -20°C, 4°C,
room temperature).

o At specified time points (e.g., 0, 1, 3, 6 months), analyze the samples in triplicate.

o Calculate the percentage of Repaglinide M2-D5 remaining and monitor the formation of
any degradation products.

Visualizations

Experimental Workflow for Stability Study
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Caption: A typical experimental workflow for conducting a stability study of Repaglinide M2-D5.
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Caption: Known degradation pathways of Repaglinide under various stress conditions.
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Caption: A decision tree for troubleshooting inconsistent analytical results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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